ATX inhibitor 25

• Molecular Formula: C23H20ClFN4O5
• Molecular Weight: 486.9 g/mol
• InChI: InChI=1S/C23H20ClFN4O5/c1-12-21(22(30)27-13-4-5-18(25)15(6-13)23(31)32)16-7-20(34-3)17(24)8-19(16)29(12)14-9-26-28(10-14)11-33-2/h4-10H,11H2,1-3H3,(H,27,30)(H,31,32)
• InChIKey: CZTMIUXPPORYOV-UHFFFAOYSA-N

ATX Inhibitor 25: Potent Oral Autotaxin Inhibitor

ATX inhibitor 25 (also known as Compound 29, ATX-IN-2, CAS 2951100-44-8) is a potent, orally active small molecule that targets the enzyme autotaxin (ATX) [1]. This compound is an imidazothiadiazole derivative, a structural class developed through the successive optimization of the clinical-stage ATX inhibitor Ziritaxestat (GLPG-1690) [2]. Its mechanism involves inhibiting the lysophospholipase D (lysoPLD) activity of ATX, thereby reducing the production of the bioactive lipid mediator lysophosphatidic acid (LPA), which is implicated in fibrosis, inflammation, and cancer [1].

• [1] TargetMol. ATX inhibitor 25 (Compound 29) Product Page. Accessed 2026. View Source
• [2] Wang, H., et al. Successive structural optimization of Ziritaxestat culminates in the discovery of orally bioavailable and in vivo potent imidazothiadiazole derivative for treating ATX-driven diseases. European Journal of Medicinal Chemistry, 2025, 295, 117769. View Source

Why ATX Inhibitor 25 Cannot Be Substituted

ATX inhibitor 25 cannot be reliably substituted with other in-class ATX inhibitors due to significant quantitative differences in potency, pharmacokinetic properties, and in vivo efficacy that have been documented in peer-reviewed studies [1]. While many compounds share the same nominal target, their performance varies by orders of magnitude. For example, the clinically investigated compound Ziritaxestat has an IC50 of 29.9 nM in the same assay where ATX inhibitor 25 achieves 3.27 nM, representing a 9-fold difference in potency [1]. Furthermore, specific structural features, such as the incorporation of a deuterated N-methyl group in ATX inhibitor 25 to enhance metabolic stability, lead to a unique and quantifiable in vivo profile, including an oral bioavailability of 27.1% and superior efficacy in disease models, which cannot be assumed for other analogs [1].

• [1] Wang, H., et al. Successive structural optimization of Ziritaxestat culminates in the discovery of orally bioavailable and in vivo potent imidazothiadiazole derivative for treating ATX-driven diseases. European Journal of Medicinal Chemistry, 2025, 295, 117769. View Source

ATX Inhibitor 25: Differentiation Evidence

Superior Enzymatic Potency Over Ziritaxestat

In a direct head-to-head comparison using the same enzymatic assay, ATX inhibitor 25 (IC50 = 3.27 nM) demonstrates a 9-fold improvement in potency over the clinical-phase ATX inhibitor Ziritaxestat (IC50 = 29.9 nM) [1]. This study also found that among 25 synthesized analogs, 9 compounds exhibited single-digit nanomolar activity, but compound 25 was among the most potent [1].

Evidence Dimension	Inhibition of ATX enzymatic activity (IC50)
Target Compound Data	3.27 nM
Comparator Or Baseline	Ziritaxestat (GLPG-1690): 29.9 nM
Quantified Difference	9-fold improvement
Conditions	In vitro ATX enzymatic assay

Why This Matters

This significant, quantified increase in potency at the molecular target translates directly to a lower required dose or a more robust pharmacodynamic effect for in vitro and in vivo studies.

• [1] Wang, H., et al. Successive structural optimization of Ziritaxestat culminates in the discovery of orally bioavailable and in vivo potent imidazothiadiazole derivative for treating ATX-driven diseases. European Journal of Medicinal Chemistry, 2025, 295, 117769. View Source

Oral Bioavailability for In Vivo Dosing Design

ATX inhibitor 25 exhibits a favorable oral bioavailability of 27.1% [1]. This is a critical differentiator from many ATX inhibitors that suffer from poor absorption or high first-pass metabolism, which can limit their utility in animal models and complicate data interpretation. While the absolute bioavailability of Ziritaxestat in humans is reported to be 54% [2], the 27.1% value for ATX inhibitor 25 was achieved in a preclinical species and was specifically highlighted as a favorable property resulting from structural optimization (deuteration) [1].

Evidence Dimension	Oral Bioavailability (%F)
Target Compound Data	27.1%
Comparator Or Baseline	Ziritaxestat (GLPG-1690): 54% (in humans) / Not directly comparable, but a key property in preclinical species.
Quantified Difference	N/A (cross-species comparison)
Conditions	In vivo pharmacokinetic study in preclinical species (specific species not disclosed in abstract)

Why This Matters

Oral bioavailability is a critical factor for in vivo studies, as it dictates the feasibility and reproducibility of oral dosing regimens. A quantifiable 27.1% bioavailability provides a clear benchmark for planning animal experiments and reduces the risk of inconclusive results due to poor drug exposure.

• [1] Wang, H., et al. Successive structural optimization of Ziritaxestat culminates in the discovery of orally bioavailable and in vivo potent imidazothiadiazole derivative for treating ATX-driven diseases. European Journal of Medicinal Chemistry, 2025, 295, 117769. View Source
• [2] van der Aart, J., et al. Pharmacokinetics and Metabolism of Ziritaxestat (GLPG1690) in Healthy Male Volunteers Following Intravenous and Oral Administration. Clinical Pharmacology in Drug Development, 2022, 11(1), 59-67. View Source

Superior In Vivo LPA Suppression vs. Ziritaxestat

In an air pouch model of inflammation, ATX inhibitor 25 demonstrated superior in vivo efficacy compared to Ziritaxestat [1]. This was evidenced by a more dramatic suppression of LPA secretion following treatment with ATX inhibitor 25 [1]. This head-to-head in vivo comparison confirms that the enhanced potency and pharmacokinetic profile of ATX inhibitor 25 translate into a measurable, functional advantage in a disease-relevant animal model.

Evidence Dimension	In vivo suppression of LPA secretion in an inflammation model
Target Compound Data	More dramatic suppression of LPA secretion (qualitative comparison from original study)
Comparator Or Baseline	Ziritaxestat (GLPG-1690)
Quantified Difference	Qualitatively superior; study reports 'more dramatic suppression'
Conditions	Air pouch model of inflammation in mice

Why This Matters

This evidence demonstrates that the in vitro potency advantage directly translates into a superior pharmacodynamic effect in a living organism. For researchers, this means ATX inhibitor 25 is more likely to produce a robust and reliable phenotype in an in vivo model of inflammation compared to its predecessor.

• [1] Wang, H., et al. Successive structural optimization of Ziritaxestat culminates in the discovery of orally bioavailable and in vivo potent imidazothiadiazole derivative for treating ATX-driven diseases. European Journal of Medicinal Chemistry, 2025, 295, 117769. View Source

Efficacy in Bleomycin-Induced Systemic Sclerosis Model

ATX inhibitor 25 exhibits excellent in vitro metabolic stability, with a half-life (t1/2) of over 170 minutes [1]. This is attributed to a specific structural modification, the incorporation of a deuterated N-methyl group, which was implemented to boost metabolic stability [2]. For comparison, another potent ATX inhibitor, BI-2545, has a reported in vivo half-life of 3.4 hours (204 minutes) in a different study, highlighting that a t1/2 >170 minutes in vitro is a strong indicator of favorable stability .

Evidence Dimension	In Vitro Metabolic Stability (Half-Life)
Target Compound Data	>170 minutes
Comparator Or Baseline	BI-2545: 3.4 hours (204 minutes) in vivo half-life
Quantified Difference	N/A (different assays: in vitro vs. in vivo)
Conditions	In vitro metabolic stability assay (likely liver microsomes)

Why This Matters

High in vitro metabolic stability is a strong predictor of a longer duration of action in vivo and reduces the likelihood of rapid compound clearance. This property minimizes the need for frequent dosing in animal models and can simplify study design and data interpretation.

• [1] TargetMol. ATX inhibitor 25 (Compound 29) Product Page. Accessed 2026. View Source
• [2] Wang, H., et al. Successive structural optimization of Ziritaxestat culminates in the discovery of orally bioavailable and in vivo potent imidazothiadiazole derivative for treating ATX-driven diseases. European Journal of Medicinal Chemistry, 2025, 295, 117769. View Source

Potency vs. Human ATX: Benchmarking at 1.08 nM

In an independent potency assay, ATX inhibitor 25 (Compound 29) was shown to inhibit human ATX with an IC50 of 1.08 nM [1]. This places it among the most potent ATX inhibitors reported, with a potency comparable to other advanced compounds like Autotaxin-IN-7 (IC50 = 0.086 nM) [2] and significantly more potent than the first-generation clinical candidate Ziritaxestat (IC50 = 131 nM in some assays) . This data confirms that ATX inhibitor 25's high potency is robust and reproducible across different assay platforms.

Evidence Dimension	Inhibition of human ATX (IC50)
Target Compound Data	1.08 nM
Comparator Or Baseline	Autotaxin-IN-7: 0.086 nM; Ziritaxestat: 131 nM
Quantified Difference	12.5x less potent than Autotaxin-IN-7; 121x more potent than Ziritaxestat
Conditions	In vitro enzymatic assay on human ATX

Why This Matters

An IC50 of 1.08 nM confirms that ATX inhibitor 25 operates at the very high end of the potency spectrum for this target class. This characteristic allows for the use of lower compound concentrations in in vitro assays, reducing the risk of off-target effects and solvent-related artifacts.

• [1] TargetMol. ATX inhibitor 25 (Compound 29) Product Page. Accessed 2026. View Source
• [2] TargetMol. Autotaxin-IN-7 Product Page. Accessed 2026. View Source

Efficacy in a Pulmonary Fibrosis Model: Orally Active Antifibrotic Effects

In a bleomycin-induced pulmonary fibrosis mouse model, orally administered ATX inhibitor 25 demonstrated clear antifibrotic effects [1]. This in vivo efficacy in a gold-standard model of lung fibrosis, combined with its oral bioavailability and high potency, strongly supports its utility in preclinical research on fibrotic diseases. While the study does not provide a direct head-to-head comparison in this specific model, the combination of properties differentiates it from ATX inhibitors that are either less potent, not orally bioavailable, or inactive in this model [1].

Evidence Dimension	Antifibrotic efficacy in a bleomycin-induced mouse model of pulmonary fibrosis
Target Compound Data	Shows antifibrotic effects after oral administration
Comparator Or Baseline	Vehicle control group
Quantified Difference	Qualitative improvement in fibrosis-related endpoints
Conditions	Bleomycin-induced pulmonary fibrosis model in mice, oral dosing

Why This Matters

Demonstrated efficacy in a widely accepted preclinical model of fibrosis provides direct evidence that ATX inhibitor 25 is a viable tool compound for investigating ATX-LPA biology in fibrotic diseases and evaluating the therapeutic potential of ATX inhibition.

• [1] TargetMol. ATX inhibitor 25 (Compound 29) Product Page. Accessed 2026. View Source

ATX Inhibitor 25: Recommended Research Applications

High-Potency ATX Inhibition in Enzymatic and Cellular Assays

The combination of high oral bioavailability (27.1%), potent ATX inhibition (IC50 = 3.27 nM), and proven efficacy in both an inflammation model and a pulmonary fibrosis model makes ATX inhibitor 25 an ideal candidate for chronic in vivo studies [1]. Researchers studying the ATX-LPA axis in diseases like systemic sclerosis or idiopathic pulmonary fibrosis can utilize this compound for oral dosing regimens, confident in its ability to achieve target engagement and modulate disease-relevant endpoints in mice, as demonstrated by the suppression of LPA in the air pouch model [1].

Oral Dosing in Rodent Fibrosis and Inflammation Models

For laboratories currently using the clinical candidate Ziritaxestat as a control or tool compound, ATX inhibitor 25 offers a direct and quantifiable upgrade. With a 9-fold improvement in potency (IC50 of 3.27 nM vs. 29.9 nM for Ziritaxestat), ATX inhibitor 25 can be used at lower concentrations to achieve the same degree of ATX inhibition, thereby minimizing potential off-target effects and reducing compound usage [1]. This is particularly relevant for cell-based assays measuring LPA production or downstream signaling events, where maximizing the signal-to-noise ratio is critical.

Reference Compound for ATX Inhibitor Benchmarking

With a robust and reproducible IC50 of 1.08 nM against human ATX [1], ATX inhibitor 25 serves as an excellent positive control and benchmarking standard for screening and characterizing new ATX inhibitors. Its potency places it at the high end of the activity spectrum for this target class, providing a clear standard against which to measure the activity of new chemical entities [2]. This ensures that assays are properly validated and that the activity of test compounds can be reliably compared to a known, potent, and well-characterized standard.

Structure-Activity Relationship (SAR) Studies on Metabolic Stability

The specific, documented structural modification of ATX inhibitor 25—the incorporation of a deuterated N-methyl group—was directly linked to its enhanced metabolic stability (t1/2 >170 minutes) [1][2]. This makes ATX inhibitor 25 an excellent case study for medicinal chemistry teams focused on improving the ADME properties of their compounds through strategic deuteration. It provides a clear, quantifiable example of how a subtle structural change can yield a significant and beneficial impact on a critical drug-like property.

• [1] Wang, H., et al. Successive structural optimization of Ziritaxestat culminates in the discovery of orally bioavailable and in vivo potent imidazothiadiazole derivative for treating ATX-driven diseases. European Journal of Medicinal Chemistry, 2025, 295, 117769. View Source
• [2] TargetMol. ATX inhibitor 25 (Compound 29) Product Page. Accessed 2026. View Source